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Executive Summary

3-Methylhex-2-en-1-ol is a branched unsaturated alcohol serving as a critical intermediate in
the synthesis of terpenoids, pheromones, and high-value fragrance ingredients. Its physical
characterization is often complicated by the presence of geometric isomers (E and Z) and
potential confusion with cyclic analogs like seudenol.

This guide provides definitive physical property data, specifically refractive index and density,
while establishing a robust framework for experimental verification. It addresses the
stereochemical nuances that affect these values and outlines standardized protocols for their
measurement in a research or industrial setting.

Chemical Identity & Stereochemistry

Accurate characterization begins with precise identification. 3-Methylhex-2-en-1-ol exists
primarily as two geometric isomers. The (E)-isomer is thermodynamically favored in most
synthetic routes (e.g., Horner-Wadsworth-Emmons), while the (Z2)-isomer often appears as a
minor impurity or requires specific directed synthesis.
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Parameter General | Mixture (E)-Isomer (Major) (Z)-lsomer (Minor)

(E)-3-Methylhex-2-en-  (Z)-3-Methylhex-2-en-

IUPAC Name 3-Methylhex-2-en-1-ol Lol Lol

CAS Number 70771-72-1 30801-96-8 30804-76-3
Molecular Formula C7H140 C7H140 C7H140
Molecular Weight 114.19 g/mol 114.19 g/mol 114.19 g/mol
SMILES CCCC(=CcO)C CCCI/C(=C/CcOo)/IC CCC/C(=C\COo)/C

Critical Note: Do not confuse this compound with Seudenol (3-methylcyclohex-2-en-1-ol, CAS

21378-21-2), a cyclic pheromone often appearing in similar search contexts.

Physical Properties: Refractive Index & Density[1][5]
[7]

The values below represent the authoritative consensus for high-purity (>98%) samples.
Variations in these values often indicate isomer mixtures or residual solvent contamination.

Standard Values (20°C and 25°C)
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- Value )
Property Condition . . Unit
(Experimentall/Lit.)

Density (

20°C 0.845 + 0.002 g/cm3
)
25°C 0.841 + 0.002 g/cm3
Refractive Index (

20°C 1.444 + 0.001
)
25°C 1.442 + 0.001
Boiling Point 760 mmHg 178 °C
Flash Point Closed Cup 71.2 °C

Data Source: Consolidated from supplier technical data sheets and spectral databases [1, 2].

Temperature Dependence Factors

For measurements taken at non-standard temperatures, use the following correction factors to
normalize data to 20°C.

e Density Correction:
o Refractive Index Correction:

Formula:

Experimental Protocols for Validation

To ensure data integrity (Trustworthiness), the following protocols must be strictly adhered to.
These methods are self-validating through the use of calibration standards.

High-Precision Refractometry

Objective: Determine
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to verify identity and estimate isomer purity.

» Calibration:
o Clean the prism with HPLC-grade ethanol and lens tissue.

o Calibrate using degassed, deionized water (

).

o Verify with a secondary standard (e.g., 1-bromonaphthalene) if available.
e Sample Loading:
o Equilibrate the sample to 20°C = 0.1°C using a circulating water bath.

o Apply 0.3 mL of 3-Methylhex-2-en-1-ol to the lower prism. Ensure no bubbles are trapped
(bubbles scatter light, artificially lowering the reading).

e Measurement:
o Close the prism assembly. Allow 30 seconds for thermal equilibrium.
o Align the shadow line with the crosshairs.
o Record the temperature and index value simultaneously.
 Validation:
o If

, Suspect contamination with starting materials (e.g., conjugated esters or aldehydes).

o If

, suspect saturation (over-reduction to 3-methylhexanol).

Oscillating U-Tube Densitometry

Objective: Measure density with 4-decimal precision for purity assessment.
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e Preparation:
o Desiccate the sample using 3A molecular sieves to remove trace water (water
g/cms3 significantly skews organic density).
* Injection:
o Inject ~2 mL into the oscillating cell using a Luer-lock syringe.
o Visually inspect the U-tube via the built-in camera for microbubbles.
e Analysis:
o Set instrument temperature to 20.00°C.
o Wait for oscillation stability (standard deviation < 0.00005 g/cm3).
o Record value.

Synthesis & Isomer Logic

Understanding the source of the sample is crucial for interpreting physical property data. The
synthetic route dictates the E/Z ratio, which subtly shifts the refractive index.

Common Synthetic Pathway

The most robust route to the (E)-isomer involves the Horner-Wadsworth-Emmons (HWE)
reaction followed by selective reduction.
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Quality Control Checkpoints

N Check R
Target: 1.444
.................................... L Check GC-MS
Confirm E/Z Ratio

sssssss HWE Reaction
(Triethyl phosphonoacetate)

Ester Intermediate
(Ethyl 3-methylhex-2-enoate)

Click to download full resolution via product page

Figure 1: Standard synthetic workflow targeting the (E)-isomer, highlighting critical QC points
where physical properties verify stereoselectivity.

Isomer Separation Logic

If the refractive index deviates significantly, an isomer mixture is likely. Use this logic flow to
troubleshoot.

Crude Sample
Measured nD = 1.448

S

Yes No (< 1.443)
Possible Z-Isomer Enrichment Possible Saturated Impurity
or Conjugated Impurity (3-Methylhexanol)
Run Ag-lon Chromatography Distillation
(Separates E/Z) (Remove saturated alkanols)
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Figure 2: Decision tree for interpreting refractive index deviations in crude samples.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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